ethyl 4-{[(2,5-dimethylphenoxy)acetyl]amino}benzoate

• IUPAC Name: ethyl 4-[[2-(2,5-dimethylphenoxy)acetyl]amino]benzoate
• InChI: InChI=1S/C19H21NO4/c1-4-23-19(22)15-7-9-16(10-8-15)20-18(21)12-24-17-11-13(2)5-6-14(17)3/h5-11H,4,12H2,1-3H3,(H,20,21)
• InChI Key: UUFVKRAENRIOMN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)COC2=C(C=CC(=C2)C)C
• Molecular Formula: C19H21NO4
• Molecular Weight: 327.4 g/mol

Description

Ethyl 4-{[(2,5-dimethylphenoxy)acetyl]amino}benzoate, also known as EDPB, is a chemical compound that has been widely used in scientific research due to its potential therapeutic properties. This compound is a member of the benzoate ester family and has been shown to exhibit a range of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of ethyl 4-{[(2,5-dimethylphenoxy)acetyl]amino}benzoate is not fully understood. However, it has been suggested that ethyl 4-{[(2,5-dimethylphenoxy)acetyl]amino}benzoate may exert its therapeutic effects by inhibiting the production of inflammatory cytokines and reactive oxygen species. ethyl 4-{[(2,5-dimethylphenoxy)acetyl]amino}benzoate has also been shown to activate the Nrf2-ARE pathway, which is involved in the regulation of antioxidant and detoxification enzymes.
Biochemical and Physiological Effects:
ethyl 4-{[(2,5-dimethylphenoxy)acetyl]amino}benzoate has been shown to exhibit a range of biochemical and physiological effects. It has been shown to reduce inflammation, inhibit tumor growth, and exhibit anti-microbial activity. Additionally, ethyl 4-{[(2,5-dimethylphenoxy)acetyl]amino}benzoate has been shown to improve cognitive function and protect against neurodegeneration. ethyl 4-{[(2,5-dimethylphenoxy)acetyl]amino}benzoate has also been shown to exhibit antioxidant and anti-apoptotic properties.

Advantages and Limitations for Lab Experiments

Ethyl 4-{[(2,5-dimethylphenoxy)acetyl]amino}benzoate has several advantages for use in lab experiments. It is stable and easy to handle, and it has been shown to exhibit low toxicity. Additionally, ethyl 4-{[(2,5-dimethylphenoxy)acetyl]amino}benzoate has been shown to be effective in a range of in vitro and in vivo models. However, ethyl 4-{[(2,5-dimethylphenoxy)acetyl]amino}benzoate has some limitations for lab experiments. It has poor solubility in water, which can make it difficult to use in some assays. Additionally, ethyl 4-{[(2,5-dimethylphenoxy)acetyl]amino}benzoate has not been extensively studied in human clinical trials, so its potential therapeutic effects in humans are not fully understood.

Future Directions

There are several future directions for research on ethyl 4-{[(2,5-dimethylphenoxy)acetyl]amino}benzoate. One area of research could focus on optimizing the synthesis method to improve the yield and purity of ethyl 4-{[(2,5-dimethylphenoxy)acetyl]amino}benzoate. Additionally, further studies could investigate the mechanism of action of ethyl 4-{[(2,5-dimethylphenoxy)acetyl]amino}benzoate to better understand its therapeutic properties. Future research could also explore the potential use of ethyl 4-{[(2,5-dimethylphenoxy)acetyl]amino}benzoate in the treatment of other diseases, such as diabetes and cardiovascular disease. Finally, studies could investigate the potential side effects of ethyl 4-{[(2,5-dimethylphenoxy)acetyl]amino}benzoate to ensure its safety for use in humans.
Conclusion:
In conclusion, ethyl 4-{[(2,5-dimethylphenoxy)acetyl]amino}benzoate is a chemical compound that has been extensively studied for its potential therapeutic properties. It has been shown to exhibit anti-inflammatory, anti-tumor, and anti-microbial activities, and it has been investigated for its potential use in the treatment of neurodegenerative disorders. ethyl 4-{[(2,5-dimethylphenoxy)acetyl]amino}benzoate has several advantages for use in lab experiments, but it also has some limitations. There are several future directions for research on ethyl 4-{[(2,5-dimethylphenoxy)acetyl]amino}benzoate, and further studies are needed to fully understand its potential therapeutic effects.

Synthesis Methods

The synthesis of ethyl 4-{[(2,5-dimethylphenoxy)acetyl]amino}benzoate involves the reaction of 4-aminobenzoic acid with 2,5-dimethylphenol and ethyl chloroformate. The resulting product is then purified using column chromatography to obtain the final compound. This method has been shown to be efficient and yields high purity ethyl 4-{[(2,5-dimethylphenoxy)acetyl]amino}benzoate.

Scientific Research Applications

Ethyl 4-{[(2,5-dimethylphenoxy)acetyl]amino}benzoate has been extensively studied for its potential therapeutic properties. It has been shown to exhibit anti-inflammatory, anti-tumor, and anti-microbial activities. ethyl 4-{[(2,5-dimethylphenoxy)acetyl]amino}benzoate has also been investigated for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders. Additionally, ethyl 4-{[(2,5-dimethylphenoxy)acetyl]amino}benzoate has been studied for its potential use in the development of new drugs and drug delivery systems.